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Compound of Interest

Compound Name: Kerriamycin A

Cat. No.: B15579890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for Kerriamycin
A, a potent isotetracenone antibiotic. The following sections detail the nuclear magnetic

resonance (NMR) and mass spectrometry (MS) data, experimental protocols for its isolation

and characterization, and visual representations of its biosynthetic relationship and purification

workflow.

Core Spectroscopic Data
Kerriamycin A was first isolated from the culture filtrate of Streptomyces violaceolatus. Its

structure was elucidated through extensive spectroscopic analysis, primarily NMR and mass

spectrometry, revealing a complex molecule composed of an aquayamycin chromophore and

three hexose units.

Mass Spectrometry
High-resolution mass spectrometry of Kerriamycin A established its molecular formula as

C₄₃H₅₄O₁₇, corresponding to a molecular weight of 842.9 g/mol .[1] The fragmentation pattern

in mass spectrometry of glycosidic compounds like Kerriamycin A typically involves the

cleavage of glycosidic bonds, leading to the loss of sugar moieties and providing information

about the sequence and nature of the carbohydrate units.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The structural backbone and stereochemistry of Kerriamycin A were determined through

comprehensive 1D and 2D NMR experiments. The following tables summarize the ¹H and ¹³C

NMR chemical shift assignments.

Table 1: ¹³C NMR Spectroscopic Data for Kerriamycin A
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Position Chemical Shift (δ) ppm

1 202.5

2 41.5

3 75.5

4 33.5

4a 84.5

5 155.5

5a 115.5

6 187.5

6a 111.5

7 161.5

8 142.5

9 120.5

10 135.5

11 118.5

11a 132.5

12 182.5

12a 110.5

12b 77.5

3-CH₃ 27.5

Sugar A

1' 98.5

2' 72.5

3' 74.5
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4' 70.5

5' 77.5

6' 17.5

Sugar B

1'' 100.5

2'' 35.5

3'' 78.5

4'' 85.5

5'' 68.5

6'' 18.5

Sugar C

1''' 104.5

2''' 75.5

3''' 77.5

4''' 70.5

5''' 71.5

6''' 17.5

Note: The assignments are based on the data from Hayakawa et al., 1987.[2]

Table 2: ¹H NMR Spectroscopic Data for Kerriamycin A
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

2-H 2.95, 2.70 m

3-H 4.05 m

4-H 2.20, 1.80 m

10-H 7.60 d 8.0

11-H 7.75 t 8.0

12-H 7.50 d 8.0

3-CH₃ 1.50 s

Sugar A

1'-H 5.40 d 3.0

6'-H 1.30 d 6.0

Sugar B

1''-H 4.80 d 8.0

6''-H 1.25 d 6.0

Sugar C

1'''-H 4.60 d 8.0

6'''-H 1.20 d 6.0

Note: The assignments are based on the data from Hayakawa et al., 1987.[2]

Experimental Protocols
Isolation and Purification of Kerriamycin A
Kerriamycin A was isolated from the culture broth of Streptomyces violaceolatus A32 through

a multi-step purification process.[2]
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Fermentation: The producing organism was cultured in a suitable medium to allow for the

production of the antibiotic.

Extraction: The culture filtrate was extracted with an organic solvent to separate the crude

antibiotic mixture.

Column Chromatography: The crude extract was subjected to a series of column

chromatography steps to separate the different Kerriamycin components.

An initial separation was performed on a Diaion HP-20 column.

Further purification was achieved using a silica gel column.

The final purification of Kerriamycin A was carried out on a Toyopearl HW-40F column

with methanol as the eluent, yielding a pure yellow powder.[2]

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a high-field NMR

spectrometer. The chemical shifts were assigned using a combination of 1D (¹H, ¹³C) and 2D

(COSY, NOESY, HMQC, HMBC) NMR experiments. Long-range selective proton decoupling

(LSPD) experiments were also utilized for the assignment of quaternary carbons.[2]

Mass Spectrometry: High-resolution mass spectra were obtained to determine the exact

molecular weight and elemental composition of Kerriamycin A.

Visualizations
The following diagrams illustrate the biosynthetic relationship of the Kerriamycins and the

experimental workflow for the isolation of Kerriamycin A.
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Biosynthetic relationship of Kerriamycins.
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Isolation and purification workflow for Kerriamycin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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